Cas no 1807010-88-3 (2-Bromo-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile)

• Product Name: 2-Bromo-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile
• CAS No: 1807010-88-3
• MF: C₈H₄BrF₂IN₂
• MW: 372.936039924622
• CID: 4861119
• Update Time: 2025-08-03

2-Bromo-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile

• Inchi： 1S/C8H4BrF2IN2/c9-6-4(1-2-13)3-5(7(10)11)8(12)14-6/h3,7H,1H2
• InChI Key： WDWXCZBKJANXEO-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC(=C(N=1)Br)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile

2-Bromo-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile: A Comprehensive Overview

2-Bromo-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile, with the CAS number 1807010-88-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its unique structural features, which include a pyridine ring substituted with bromine, iodine, and a difluoromethyl group, along with an acetonitrile moiety. These substituents contribute to its potential applications in drug discovery and development.

The synthesis of 2-Bromo-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a building block for constructing bioactive molecules. The presence of multiple halogen atoms (bromine and iodine) makes it an excellent candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures that are often required in pharmaceuticals and agrochemicals.

Recent studies have highlighted the role of 2-Bromo-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile in the development of kinase inhibitors. Its ability to modulate protein-protein interactions has been explored in the context of cancer therapy. Additionally, the compound has shown potential as a precursor for designing molecules with anti-inflammatory and antiviral properties.

The structural versatility of this compound also extends to its use in materials science. The pyridine ring system can be functionalized to create materials with tailored electronic properties, making it a candidate for applications in organic electronics and optoelectronics.

In terms of toxicity and environmental impact, recent toxicological studies have provided insights into the safety profile of 2-Bromo-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile. These studies emphasize the importance of proper handling and disposal to minimize risks associated with occupational exposure and environmental contamination.

The future outlook for this compound is bright, with ongoing research focusing on optimizing its synthesis pathways and exploring new application areas. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation in this field.